Cas no 117324-05-7 (Ethyl 2-Amino-4-fluorobenzoate)

• Product Name: Ethyl 2-Amino-4-fluorobenzoate
• CAS No: 117324-05-7
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD08275015
• CID: 131544
• PubChem ID: 14233600
• Update Time: 2025-10-28

Ethyl 2-Amino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-fluorobenzoate
• Benzoic acid, 2-amino-4-fluoro-, ethyl ester
• 2-amino-4-fluoro-benzoic acid ethyl ester
• 2-Carboethoxy-5-fluoroaniline
• ethyl 4-fluoroanthranilate
• ethyl-2-amino-4-fluorobenzoate
• Benzoic acid,2-amino-4-fluoro-, ethyl ester
• OTJQWSLMOCZLGQ-UHFFFAOYSA-N
• SBB053716
• AM83208
• AB44538
• AK105858
• AB0055987
• Z3932
• ST240304
• DTXSID70557773
• A893391
• AKOS009165675
• FT-0741922
• CS-W022651
• TS-02549
• 117324-05-7
• MFCD08275015
• EN300-86034
• SCHEMBL1548072
• ETHYL2-AMINO-4-FLUOROBENZOATE
• DB-342918
• Ethyl 2-Amino-4-fluorobenzoate

• MDL： MFCD08275015
• Inchi： 1S/C9H10FNO2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2,11H2,1H3
• InChI Key： OTJQWSLMOCZLGQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1)N

Computed Properties

• Exact Mass: 183.07000
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.219
• Boiling Point: 271.243°C at 760 mmHg
• Flash Point: 117.844°C
• Refractive Index: 1.536
• PSA: 52.32000
• LogP: 2.16580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-Amino-4-fluorobenzoate

Ethyl 2-Amino-4-fluorobenzoate (CAS No. 117324-05-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-Amino-4-fluorobenzoate, identified by its Chemical Abstracts Service (CAS) number 117324-05-7, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its fluorinated aromatic structure and amino substituent, has garnered considerable attention in recent years due to its versatile applications in drug development. The presence of a fluorine atom at the para position relative to the amino group enhances its reactivity and utility in constructing complex molecular frameworks, making it a valuable building block for medicinal chemists.

The< strong>Ethyl 2-Amino-4-fluorobenzoate molecule exhibits a unique set of chemical properties that make it particularly useful in the synthesis of biologically active compounds. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic profiles of drug candidates. Additionally, the amino group provides a site for further functionalization, allowing for the introduction of various pharmacophores that can enhance therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The< strong>Ethyl 2-Amino-4-fluorobenzoate has emerged as a critical intermediate in the synthesis of small-molecule inhibitors that interact with specific biological targets. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are pivotal in oncology research. The fluorine substituent's electronic effects can influence the binding interactions between the inhibitor and its target protein, thereby improving drug potency and selectivity.

One of the most compelling aspects of< strong>Ethyl 2-Amino-4-fluorobenzoate is its role in the development of fluorinated pharmaceuticals. Fluorinated compounds have long been recognized for their enhanced pharmacological properties, including improved bioavailability and reduced susceptibility to metabolic degradation. The incorporation of fluorine into drug molecules can lead to more stable and potent therapeutic agents. Recent advancements in synthetic methodologies have further streamlined the preparation of fluorinated intermediates like< strong>Ethyl 2-Amino-4-fluorobenzoate, enabling more efficient and scalable production processes.

The pharmaceutical industry has also leveraged< strong>Ethyl 2-Amino-4-fluorobenzoate in the development of vaccines and biologics. Its structural features allow for the creation of conjugates that can enhance vaccine immunogenicity by linking antigenic peptides to carrier proteins or adjuvants. Furthermore, its compatibility with various chemical reactions makes it a suitable candidate for synthesizing complex biologics that require precise molecular modifications.

From a synthetic chemistry perspective, Ethyl 2-Amino-4-fluorobenzoate offers a versatile platform for exploring novel reaction pathways and methodologies. Researchers have utilized this compound to develop innovative catalytic systems that facilitate efficient transformations under mild conditions. These advancements not only improve the yield and purity of pharmaceutical intermediates but also reduce environmental impact by minimizing waste generation and energy consumption.

The growing interest in green chemistry has spurred efforts to optimize synthetic routes for< strong>Ethyl 2-Amino-4-fluorobenzoate using sustainable practices. For example, solvent-free reactions and microwave-assisted synthesis have been explored to enhance reaction efficiency while reducing reliance on hazardous solvents. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing and minimize ecological footprints.

In conclusion, Ethyl 2-Amino-4-fluorobenzoate (CAS No. 117324-05-7) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable intermediate for developing next-generation therapeutics across diverse therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.